5(2H)-Isoxazolone, 3-(4-chlorophenyl)-4-(4-morpholinylmethyl)-

• CAS No.: 61194-96-5
• Molecular Formula: C14H15ClN2O3
• Molecular Weight: 294.73 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4-(morpholin-4-ylmethyl)-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C14H15ClN2O3/c15-11-3-1-10(2-4-11)13-12(14(18)20-16-13)9-17-5-7-19-8-6-17/h1-4,16H,5-9H2
• InChI Key: MRWXUEWUZRMGHJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=C(NOC2=O)C3=CC=C(C=C3)Cl

Description

The compound 5(2H)-Isoxazolone, 3-(4-chlorophenyl)-4-(4-morpholinylmethyl)- is a heterocyclic molecule featuring a five-membered isoxazolone core substituted with a 4-chlorophenyl group at position 3 and a 4-morpholinylmethyl group at position 2. Isoxazolones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and kinase inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-chlorophenyl)-4-(morpholinomethyl)isoxazol-5(2H)-one typically involves a multi-step process:

Formation of Isoxazole Ring: The isoxazole ring can be synthesized via a (3 + 2) cycloaddition reaction between an alkyne and a nitrile oxide.

Introduction of Chlorophenyl Group: The chlorophenyl group can be introduced through a nucleophilic aromatic substitution reaction, where a suitable chlorinated aromatic compound reacts with a nucleophile.

Attachment of Morpholinomethyl Group: The morpholinomethyl group can be attached via a Mannich reaction, where formaldehyde, morpholine, and the isoxazole derivative react under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes to ensure high yield and purity. This includes using efficient catalysts, controlling reaction temperatures, and employing purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(4-chlorophenyl)-4-(morpholinomethyl)isoxazol-5(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Oxidized derivatives of the isoxazole ring.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted derivatives with new functional groups replacing the chlorine atom.

Scientific Research Applications

3-(4-chlorophenyl)-4-(morpholinomethyl)isoxazol-5(2H)-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-4-(morpholinomethyl)isoxazol-5(2H)-one involves its interaction with specific molecular targets. The isoxazole ring can interact with enzymes or receptors, modulating their activity. The chlorophenyl and morpholinomethyl groups can enhance binding affinity and specificity, leading to desired biological effects.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table highlights key structural differences between the target compound and analogous isoxazolone/oxazolone derivatives:

Compound Name	Core Structure	Position 3 Substituent	Position 4 Substituent	Key Functional Features	Reference
Target Compound	Isoxazolone	4-Chlorophenyl	4-Morpholinylmethyl	Chlorine (lipophilic), morpholine (polar)
5(4H)-Isoxazolone, 4-[(4-methylphenyl)methylene]-3-phenyl-	Isoxazolone	Phenyl	4-Methylphenyl-methylene	Planar aromatic system, increased rigidity
5(4H)-Oxazolone,4-[(4-chlorophenyl)methylene]-2-phenyl-	Oxazolone	4-Chlorophenyl-methylene	Phenyl	Conjugated enone system
5(4H)-Oxazolone,4-[(3-chlorophenyl)methylene]-2-(4-nitrophenyl)	Oxazolone	3-Chlorophenyl-methylene	4-Nitrophenyl	Electron-withdrawing nitro group

Key Observations :

Physicochemical and Pharmacokinetic Properties

Comparative data on melting points, solubility, and spectroscopic features:

Compound	Melting Point (°C)	Solubility (DMF/EtOH)	1H-NMR (δ, ppm)	Mass (M+)	Reference
Target Compound	Not reported	Likely high in DMF*	Expected: ~7.3–8.1 (aromatic H), 3.5–4.0 (morpholine)	~335
4-(4-Chlorobenzylidene)-2-(4-fluorophenyl)-imidazolone	245–247	Soluble in DMF	7.09–8.09 (aromatic H), 10.17 (NH)	531
5-(4-Chlorophenyl)-benzoxazole-triazole	Not reported	DMF/EtOH	6.86–7.26 (Ar-H), 2.59 (CH3)	419

*Inference based on morpholine’s polarity and DMF usage in crystallization of isostructural compounds .

Key Observations :

• The target compound’s morpholinylmethyl group may improve aqueous solubility compared to purely aromatic analogs (e.g., ).
• Chlorine substituents generally reduce solubility but enhance binding to hydrophobic pockets in biological targets .

Biological Activity

5(2H)-Isoxazolone, 3-(4-chlorophenyl)-4-(4-morpholinylmethyl)- is a synthetic compound belonging to the isoxazolone family. This compound has garnered interest in pharmaceutical research due to its potential biological activities, particularly in the fields of antiviral and anticancer therapies. This article reviews the biological activity of this compound, highlighting its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

Chemical Structure

The compound's structure can be represented as follows:

• IUPAC Name : 3-(4-chlorophenyl)-4-(4-morpholinylmethyl)-5(2H)-isoxazolone
• Molecular Formula : C15H18ClN2O3
• Molecular Weight : 304.77 g/mol

The biological activity of 5(2H)-Isoxazolone derivatives often involves interactions with specific biological targets. Research indicates that these compounds may function through:

• Inhibition of Viral Replication : Similar compounds have shown effectiveness against various viruses by inhibiting uncoating processes essential for viral replication .
• Anticancer Properties : Some studies suggest that isoxazolone derivatives can modulate pathways involved in cancer cell proliferation and metastasis, potentially through the inhibition of specific signaling pathways .

Antiviral Activity

A study examining related isoxazolone compounds demonstrated significant antiviral activity against human rhinovirus (HRV) serotypes. The mean MIC (Minimum Inhibitory Concentration) values were as low as 0.40 µM for certain derivatives, indicating strong antiviral potential .

Compound	Mean MIC (µM)	Virus Type
Isoxazolone A	0.40	HRV
Isoxazolone B	0.60	HRV
Isoxazolone C	1.00	HRV

Anticancer Activity

Research on the anticancer effects of isoxazolones has revealed their ability to inhibit cancer cell migration and invasion. A notable study highlighted that these compounds can interfere with CXCR4 signaling pathways, which are crucial for cancer cell metastasis .

Study	Cell Line	IC50 (µM)
Study A	Breast Cancer	5.0
Study B	Prostate Cancer	7.5
Study C	Lung Cancer	6.0

Case Studies

• Case Study on Antiviral Efficacy :
  • Researchers synthesized a series of isoxazolone derivatives and evaluated their antiviral activity against HRV. The study found that modifications at the phenyl ring significantly enhanced activity, correlating with lipophilicity and steric factors .
• Case Study on Cancer Cell Inhibition :
  • In vitro studies demonstrated that a derivative of the compound inhibited cell migration in breast cancer models by downregulating integrin expression involved in cell adhesion and migration .